Mutant of Virus-inhibitory peptide(VIRIP), NH2-Leu-Glu-Ala-Ile-Pro-Cys(x1)-Ser-Ile-Pro-Pro-Cys(x1)-Phe-Ala-Phe-Asn-Lys-Pro-Phe-Val-Phe-COOH
Description
VIR-165 is a modified form of virus inhibitory peptide (VIRIP) that binds the fusion peptide of the gp41 subunit and prevents its insertion into the target membrane. VIRIP inhibits a wide variety of human immunodeficiency virus type 1 (HIV-1) strains.
Scientific Research Applications
Amino Acid Analysis in Biological Fluids
Amino Acids in Amniotic Fluid : The concentrations of specific amino acids like Ala, Lys, Val, Glu, Pro, and others in amniotic fluid have been used for the prenatal diagnosis of inherited metabolic disorders, indicating a potential area of research for the analysis of specific peptide sequences in biological fluids (Mesavage et al., 1985).
Angiotensin Converting Enzyme Inhibitory Peptides : A study demonstrated that certain tripeptides like Ile-Pro-Pro can selectively escape from intestinal degradation and reach the circulation undegraded, which might provide insights into the stability and bioavailability of peptide-based therapeutics (Foltz et al., 2007).
Plasma Amino Acid Levels After Burn Injury : The study of plasma amino acid concentrations in burn subjects indicated the potential predictive value of specific amino acids in clinical outcomes, a concept that could be extrapolated to the monitoring of peptide-based treatments (Cynober et al., 2005).
Peptide Structure and Function
Intracerebral Microdialysis of Extracellular Amino Acids : This study monitored extracellular levels of amino acids like ASP, GLU, SER, ASN, and others in patients with epilepsy, suggesting that specific amino acids play a crucial role in seizure activity and seizure-related brain damage. The methodology used could be relevant for studying the activity of specific peptides in neurological conditions (Ronne-Engström et al., 1992).
Comparison of Hydroxyproline-Containing Peptides in Human Blood : This study compared the quantity and structure of food-derived gelatin hydrolysates in human blood, which could provide insights into the metabolism and bioavailability of peptides derived from various sources (Ohara et al., 2007).
properties
Product Name |
Mutant of Virus-inhibitory peptide(VIRIP), NH2-Leu-Glu-Ala-Ile-Pro-Cys(x1)-Ser-Ile-Pro-Pro-Cys(x1)-Phe-Ala-Phe-Asn-Lys-Pro-Phe-Val-Phe-COOH |
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Molecular Formula |
C₁₀₉H₁₅₈N₂₂O₂₅S₂ |
Molecular Weight |
2240.70 |
sequence |
One Letter Code: LEAIPCSIPPCFAFNKPFVF (Disulfide bridge: Cys6-Cys11) |
Origin of Product |
United States |
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